Cas no 70291-62-2 (2-amino-4H,5H,6H-cyclopenta[b]thiophene-3-carbonitrile)

• Product Name: 2-amino-4H,5H,6H-cyclopenta[b]thiophene-3-carbonitrile
• CAS No: 70291-62-2
• MF: C₈H₈N₂S
• MW: 164.227519989014
• MDL: MFCD00121495
• CID: 569969
• PubChem ID: 258182
• Update Time: 2025-09-23

2-amino-4H,5H,6H-cyclopenta[b]thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carbonitrile
• 4H-Cyclopenta[b]thiophene-3-carbonitrile,2-amino-5,6-dihydro-
• 2-amino-3-cyano-4,5,6-trihydrocyclopenteno(b)thiophine
• 2-amino-3-cyano-5,6-dihydro-4H-cyclopenta<b>thiophene
• 2-amino-3-cyanocyclopenta<b>thiophene
• 2-amino-4,5,6-trihydrocyclopenta[1,2-b]thiophene-3-carbonitrile
• 2-Amino-4,5-trimethylene-3-thiophenecarbonitrile
• 2-amino-4H,5H,6H-cyclopenta[b]thiophene-3-carbonitrile
• 2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• 2-amino-5,6-dihydro-4H-cyclopenta<b>thiophene-3-carbonitrile
• EN300-02285
• 70291-62-2
• BB 0242393
• J-507895
• AKOS000111296
• SR-01000397026
• HMS550J16
• CHEMBL5219174
• NCGC00328172-01
• AMY26991
• NSC-86940
• FS-1957
• 2-Amino-5,6-dihydro-4H-cyclopenta[b]thioph ene-3-carbonitrile
• MFCD00121495
• FT-0641286
• NSC86940
• 2-Amino-3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophene
• Z56757212
• Maybridge1_003206
• 2-azanyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carbonitrile
• A836835
• DTXSID60293037
• CS-W010830
• F0016-0550
• AB01323441-02
• 4H-Cyclopenta[b]thiophene-3-carbonitrile, 2-amino-5,6-dihydro-
• SCHEMBL1514467
• 2-amino-5,6-dihydro-4h-cyclopentathiophene-3-carbonitrile
• SR-01000397026-1
• STK087622
• ALBB-001587
• DB-020452

• MDL： MFCD00121495
• Inchi： 1S/C8H8N2S/c9-4-6-5-2-1-3-7(5)11-8(6)10/h1-3,10H2
• InChI Key： RILAXFOADRDGPQ-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCC2)N

Computed Properties

• Exact Mass: 164.04100
• Monoisotopic Mass: 164.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Melting Point: 153-154℃
• PSA: 78.05000
• LogP: 2.27188

2-amino-4H,5H,6H-cyclopenta[b]thiophene-3-carbonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：3439
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：6.1